8-methoxy-5-(3-methoxybenzyl)-3-(p-tolyl)-5H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-methoxy-5-[(3-methoxyphenyl)methyl]-3-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C26H23N3O2/c1-17-7-9-19(10-8-17)25-23-16-29(15-18-5-4-6-20(13-18)30-2)24-12-11-21(31-3)14-22(24)26(23)28-27-25/h4-14,16H,15H2,1-3H3
• InChI Key: MBBXMYTVUSXIBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C3C2=CN(C4=C3C=C(C=C4)OC)CC5=CC(=CC=C5)OC
• Molecular Formula: C26H23N3O2
• Molecular Weight: 409.5 g/mol
• CAS No.: 902278-49-3

Description

8-methoxy-5-(3-methoxybenzyl)-3-(p-tolyl)-5H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C26H23N3O2 and its molecular weight is 409.489. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Kinase Inhibition and Antimicrobial Activity

One notable application is in the development of kinase inhibitors. Pyrazoloquinoline derivatives have been identified as potential inhibitors of bacterial serine/threonine protein kinases, which play a critical role in the resistance mechanisms of bacteria against antibiotics. For example, Lapa et al. (2013) discovered that certain 3-amino-1H-pyrazolo[3,4-b]quinolines exhibit significant inhibitory activity against these kinases, highlighting their potential in addressing antibiotic resistance (Lapa et al., 2013).

Additionally, compounds related to pyrazolo[4,3-c]quinolines have been investigated for their antimicrobial properties. A study by Holla et al. (2006) synthesized novel pyrazolo[3,4-d]pyrimidine derivatives and evaluated them for antibacterial and antifungal activities, finding some compounds to exhibit promising activity against a range of microbial strains (Holla et al., 2006).